molecular formula C23H21N3O3S B298226 [2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid

[2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid

Cat. No. B298226
M. Wt: 419.5 g/mol
InChI Key: IUWXHZPLERWUNR-HTHTTXKWSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of [2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of topoisomerase II, which is essential for DNA replication and cell division. It also inhibits the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. Additionally, it has been found to activate AMP-activated protein kinase (AMPK), which plays a crucial role in energy metabolism and glucose homeostasis.
Biochemical and Physiological Effects:
[2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid has been shown to have various biochemical and physiological effects. It has been found to decrease the levels of glucose, triglycerides, and cholesterol in the blood. It also reduces the expression of inflammatory cytokines and increases the activity of antioxidant enzymes. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using [2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid in lab experiments include its high potency and selectivity towards specific targets. It is also relatively easy to synthesize and can be modified to improve its pharmacokinetic properties. However, the limitations include its low solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

There are several future directions for research on [2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid. One direction is to investigate its potential as a therapeutic agent for other diseases such as Alzheimer's disease and cardiovascular disease. Another direction is to optimize its pharmacokinetic properties to improve its bioavailability and reduce its toxicity. Additionally, further studies are needed to elucidate its mechanism of action and identify its molecular targets.

Synthesis Methods

The synthesis of [2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid involves the reaction of 2-methyl-1H-indole-3-acetic acid with 4-methylbenzaldehyde and thiosemicarbazide. The reaction is carried out in the presence of a catalyst and under controlled conditions to yield the desired product.

Scientific Research Applications

[2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid has been studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In diabetes research, it has been found to have hypoglycemic and hypolipidemic effects. In inflammation research, it has been shown to have anti-inflammatory effects.

properties

Product Name

[2-methyl-3-({3-methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-1H-indol-1-yl]acetic acid

Molecular Formula

C23H21N3O3S

Molecular Weight

419.5 g/mol

IUPAC Name

2-[2-methyl-3-[(Z)-[3-methyl-2-(4-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]indol-1-yl]acetic acid

InChI

InChI=1S/C23H21N3O3S/c1-14-8-10-16(11-9-14)24-23-25(3)22(29)20(30-23)12-18-15(2)26(13-21(27)28)19-7-5-4-6-17(18)19/h4-12H,13H2,1-3H3,(H,27,28)/b20-12-,24-23?

InChI Key

IUWXHZPLERWUNR-HTHTTXKWSA-N

Isomeric SMILES

CC1=CC=C(C=C1)N=C2N(C(=O)/C(=C/C3=C(N(C4=CC=CC=C43)CC(=O)O)C)/S2)C

SMILES

CC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=C(N(C4=CC=CC=C43)CC(=O)O)C)S2)C

Canonical SMILES

CC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=C(N(C4=CC=CC=C43)CC(=O)O)C)S2)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.